Cas no 1269291-72-6 (3-amino-6-oxo-1H-pyridine-2-carboxylic acid)

• Product Name: 3-amino-6-oxo-1H-pyridine-2-carboxylic acid
• CAS No: 1269291-72-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 5082907
• PubChem ID: 105430019
• Update Time: 2025-11-04

3-amino-6-oxo-1H-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-6-HYDROXYPICOLINIC ACID
• E79848
• 3-amino-6-oxo-1H-pyridine-2-carboxylic acid
• 1269291-72-6
• 2-Pyridinecarboxylic acid, 3-amino-1,6-dihydro-6-oxo-
• AS-84841
• DTXSID801212599
• 3-amino-6-oxo-1,6-dihydropyridine-2-carboxylic acid

• Inchi： 1S/C6H6N2O3/c7-3-1-2-4(9)8-5(3)6(10)11/h1-2H,7H2,(H,8,9)(H,10,11)
• InChI Key： ILPQTURIFSXQHH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C(=O)O)N1)N

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 92.4

Additional information on 3-amino-6-oxo-1H-pyridine-2-carboxylic acid

Recent Advances in the Application of 3-amino-6-oxo-1H-pyridine-2-carboxylic acid (CAS: 1269291-72-6) in Chemical Biology and Pharmaceutical Research

3-amino-6-oxo-1H-pyridine-2-carboxylic acid (CAS: 1269291-72-6) has emerged as a key structural motif in recent chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential as a building block for drug development. This heterocyclic compound, characterized by its amino and carboxylic acid functional groups, has attracted significant attention for its role in modulating biological targets and facilitating novel therapeutic strategies.

Recent studies have demonstrated that this compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its unique chemical structure allows for diverse modifications, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have successfully incorporated this moiety into several lead compounds showing promising activity against challenging therapeutic targets.

In the context of drug discovery, 3-amino-6-oxo-1H-pyridine-2-carboxylic acid has shown particular promise in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into a series of potent COX-2 inhibitors with improved selectivity profiles. The researchers utilized the compound's carboxylic acid group for crucial hydrogen bonding interactions with the enzyme's active site, while the amino group facilitated additional binding interactions that enhanced potency.

The compound's application extends beyond small molecule therapeutics. Recent work in chemical biology has explored its use as a building block for the development of novel PROTACs (Proteolysis Targeting Chimeras). Its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties has been demonstrated in several proof-of-concept studies, offering new opportunities for targeted protein degradation strategies.

From a synthetic chemistry perspective, significant advances have been made in the efficient production and modification of 3-amino-6-oxo-1H-pyridine-2-carboxylic acid. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route to this compound with enhanced yield and purity, addressing previous challenges in large-scale production. These process improvements are expected to facilitate broader exploration of its pharmaceutical applications.

Ongoing research continues to uncover new potential applications for this versatile compound. Current investigations include its use in the development of fluorescent probes for biological imaging, metal-chelating agents for diagnostic applications, and as a component of novel biomaterials. The compound's unique combination of chemical functionality and biological compatibility positions it as a valuable tool for interdisciplinary research at the chemistry-biology interface.

As research progresses, 3-amino-6-oxo-1H-pyridine-2-carboxylic acid (CAS: 1269291-72-6) is establishing itself as an important scaffold in medicinal chemistry with diverse applications across multiple therapeutic areas. Its continued exploration promises to yield novel insights into structure-based drug design and contribute to the development of innovative therapeutic agents addressing unmet medical needs.